Cas no 1004554-18-0 (4-fluoro-3-(2-nitroethenyl)-1H-Indole)

• Product Name: 4-fluoro-3-(2-nitroethenyl)-1H-Indole
• CAS No: 1004554-18-0
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 1095943
• PubChem ID: 21071474
• Update Time: 2025-04-20

4-fluoro-3-(2-nitroethenyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(2-nitroethenyl)-1H-Indole
• 1004554-18-0
• EN300-1726624

• Inchi： 1S/C10H7FN2O2/c11-8-2-1-3-9-10(8)7(6-12-9)4-5-13(14)15/h1-6,12H/b5-4+
• InChI Key： BZSCCMMIVJZWNW-SNAWJCMRSA-N
• SMILES： FC1=CC=CC2=C1C(/C=C/[N+](=O)[O-])=CN2

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles